Cas no 105321-50-4 (1-(3,4-Diethoxyphenyl)ethanamine)

1-(3,4-Diethoxyphenyl)ethanamine is a substituted phenethylamine derivative characterized by its ethoxy functional groups at the 3- and 4-positions of the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural similarity to bioactive amines, which may serve as intermediates for the development of pharmacologically active molecules. The presence of ethoxy substituents enhances its lipophilicity, potentially improving membrane permeability in biological systems. Its well-defined chemical structure allows for precise modifications, making it a versatile building block in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactivity as a primary amine.

1-(3,4-Diethoxyphenyl)ethanamine structure

105321-50-4 structure

Product Name:1-(3,4-Diethoxyphenyl)ethanamine

CAS No:105321-50-4

MF:C₁₂H₁₉NO₂

MW:209.2847635746

CID:1004687

PubChem ID:2917743

Update Time:2025-06-07

1-(3,4-Diethoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Diethoxyphenyl)ethanamine
- 1-(3,4-Diethoxy-phenyl)-ethylamine
- 1-(3,4-diethoxyphenyl)ethylamine
- AC1MFDWQ
- AC1Q37HE
- CTK4A3738
- SBB011230
- 105321-50-4
- SB78468
- Z90664475
- SCHEMBL10361478
- STK873741
- EN300-07804
- AKOS000245869
- AKOS016887315
- DTXSID10387814
- LS-09265
- 1-(3,4-diethoxyphenyl)ethan-1-amine
- DL-HOMOCYSTEINETHIOLACTONE
- MDL： MFCD03992482
- Inchi： 1S/C12H19NO2/c1-4-14-11-7-6-10(9(3)13)8-12(11)15-5-2/h6-9H,4-5,13H2,1-3H3
- InChI Key： OXUSXEBIIDKQFW-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C=CC(=C1)C(C)N)OCC

Computed Properties

Exact Mass: 209.14167
Monoisotopic Mass: 209.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 44.5Å²

Experimental Properties

PSA: 44.48

1-(3,4-Diethoxyphenyl)ethanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3,4-Diethoxyphenyl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	059939-1g	1-(3,4-Diethoxy-phenyl)-ethylamine	105321-50-4	95%	1g	￡205.00	2022-03-01
TRC	B592410-10mg	1-(3,4-Diethoxyphenyl)ethanamine	105321-50-4		10mg	$ 50.00	2022-06-07
TRC	B592410-50mg	1-(3,4-Diethoxyphenyl)ethanamine	105321-50-4		50mg	$ 135.00	2022-06-07
TRC	B592410-100mg	1-(3,4-Diethoxyphenyl)ethanamine	105321-50-4		100mg	$ 230.00	2022-06-07
Enamine	EN300-07804-0.05g	1-(3,4-diethoxyphenyl)ethan-1-amine	105321-50-4	95.0%	0.05g	$30.0	2025-02-21
Enamine	EN300-07804-0.1g	1-(3,4-diethoxyphenyl)ethan-1-amine	105321-50-4	95.0%	0.1g	$45.0	2025-02-21
Enamine	EN300-07804-0.25g	1-(3,4-diethoxyphenyl)ethan-1-amine	105321-50-4	95.0%	0.25g	$64.0	2025-02-21
Enamine	EN300-07804-0.5g	1-(3,4-diethoxyphenyl)ethan-1-amine	105321-50-4	95.0%	0.5g	$101.0	2025-02-21
Enamine	EN300-07804-1.0g	1-(3,4-diethoxyphenyl)ethan-1-amine	105321-50-4	95.0%	1.0g	$129.0	2025-02-21
Enamine	EN300-07804-2.5g	1-(3,4-diethoxyphenyl)ethan-1-amine	105321-50-4	95.0%	2.5g	$227.0	2025-02-21